Cas no 1803769-49-4 (Methyl 2-fluoro-6-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-fluoro-6-hydroxypyridine-3-acetate
• CAS No: 1803769-49-4
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4905529
• Update Time: 2025-05-20

Methyl 2-fluoro-6-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-6-hydroxypyridine-3-acetate

• Inchi： 1S/C8H8FNO3/c1-13-7(12)4-5-2-3-6(11)10-8(5)9/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： AGQQOTZXTRZAHO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(N1)=O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: -0.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-fluoro-6-hydroxypyridine-3-acetate

Methyl 2-fluoro-6-hydroxypyridine-3-acetate: A Comprehensive Overview

The compound Methyl 2-fluoro-6-hydroxypyridine-3-acetate (CAS No. 1803769-49-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with Methyl 2-fluoro-6-hydroxypyridine-3-acetate.

Methyl 2-fluoro-6-hydroxypyridine-3-acetate is an organic compound belonging to the pyridine derivative family. Its structure consists of a pyridine ring substituted with a methyl ester group at the 3-position, a hydroxyl group at the 6-position, and a fluorine atom at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations and applications.

Recent studies have highlighted the importance of Methyl 2-fluoro-6-hydroxypyridine-3-acetate in medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with therapeutic properties. For instance, the hydroxyl group at the 6-position can undergo various functional group transformations, enabling the creation of derivatives with enhanced pharmacokinetic profiles. The fluorine atom at the 2-position further enhances the molecule's versatility by introducing electron-withdrawing effects, which can influence the reactivity and selectivity of subsequent reactions.

In terms of synthesis, Methyl 2-fluoro-6-hydroxypyridine-3-acetate can be prepared through a variety of routes. One common method involves the nucleophilic substitution of a suitable pyridine derivative with an acetylating agent in the presence of a base. The hydroxyl group can be introduced via hydrolysis or other oxidation reactions, depending on the starting material and desired product. The fluorination step typically employs electrophilic fluorination techniques or utilizes prefluorinated intermediates to achieve the desired substitution pattern.

The physical properties of Methyl 2-fluoro-6-hydroxypyridine-3-acetate are influenced by its molecular structure. The compound is typically a white crystalline solid with a melting point in the range of 150–180°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate is moderate, while it exhibits limited solubility in water due to its polar nature. These properties make it suitable for use in organic synthesis reactions that require controlled reactivity and selectivity.

One of the most promising applications of Methyl 2-fluoro-6-hydroxypyridine-3-acetate lies in its use as an intermediate in pharmaceutical research. Its ability to undergo various functional group transformations allows chemists to design molecules with specific biological activities. For example, derivatives of this compound have been studied for their potential as inhibitors of enzymes involved in metabolic disorders such as diabetes and obesity.

Moreover, Methyl 2-fluoro-6-hydroxypyridine-3-acetate has shown potential in materials science applications. Its pyridine ring structure makes it a candidate for use in coordination chemistry and metalloorganic frameworks (MOFs). Recent research has explored its ability to act as a ligand in metal complexes, where it can stabilize metal ions through nitrogen coordination. This property opens up possibilities for its use in catalysis, sensing, and energy storage applications.

In addition to its chemical applications, Methyl 2-fluoro-6-hydroxypyridine-3-acetate has been studied for its environmental impact. Researchers have investigated its biodegradability under various conditions to assess its potential risks to ecosystems. Preliminary studies suggest that the compound undergoes slow degradation under aerobic conditions, highlighting the need for further research into its environmental fate and toxicity.

From a synthetic perspective, Methyl 2-fluoro-6-hydroxypyridine-3-acetate serves as a valuable building block for constructing more complex molecules. Its combination of functional groups allows chemists to explore diverse reaction pathways, including nucleophilic substitutions, electrophilic additions, and coupling reactions. These reactions can lead to derivatives with novel properties that expand the scope of potential applications.

In conclusion, Methyl 2-fluoro-6-hydroxypyridine-3-acetate (CAS No. 1803769-49-) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables it to serve as an intermediate in pharmaceutical research, a ligand in materials science applications, and a building block for constructing complex molecules. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.